Cas no 2227741-44-6 (methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate)

Methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate is a chiral intermediate with significant utility in pharmaceutical and fine chemical synthesis. Its stereospecific (3S) configuration and functional group arrangement—comprising a bromo-fluorophenyl moiety, a hydroxyl group, and an ester—make it a versatile building block for constructing complex molecules. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, while the hydroxy and ester groups facilitate further derivatization. This compound is particularly valuable in the development of bioactive compounds, offering precise control over stereochemistry and enabling efficient synthetic routes. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate structure
2227741-44-6 structure
Product Name:methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
CAS No:2227741-44-6
MF:C10H10BrFO3
MW:277.087006092072
CID:6236289
PubChem ID:165696465
Update Time:2025-06-08

methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
    • EN300-1907679
    • 2227741-44-6
    • Inchi: 1S/C10H10BrFO3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4,9,13H,5H2,1H3/t9-/m0/s1
    • InChI Key: ORTXYYMZDDXSFC-VIFPVBQESA-N
    • SMILES: BrC1C=CC(=C(C=1)F)[C@H](CC(=O)OC)O

Computed Properties

  • Exact Mass: 275.97973g/mol
  • Monoisotopic Mass: 275.97973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1907679-0.05g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
0.05g
$1393.0 2023-09-18
Enamine
EN300-1907679-0.1g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
0.1g
$1459.0 2023-09-18
Enamine
EN300-1907679-0.25g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
0.25g
$1525.0 2023-09-18
Enamine
EN300-1907679-0.5g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
0.5g
$1591.0 2023-09-18
Enamine
EN300-1907679-1.0g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
1g
$1658.0 2023-06-01
Enamine
EN300-1907679-2.5g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
2.5g
$3249.0 2023-09-18
Enamine
EN300-1907679-5.0g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
5g
$4806.0 2023-06-01
Enamine
EN300-1907679-10.0g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
10g
$7128.0 2023-06-01
Enamine
EN300-1907679-1g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
1g
$1658.0 2023-09-18
Enamine
EN300-1907679-5g
methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
2227741-44-6
5g
$4806.0 2023-09-18

Additional information on methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate

Methyl (3S)-3-(4-Bromo-2-Fluorophenyl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl (3S)-3-(4-Bromo-2-Fluorophenyl)-3-hydroxypropanoate (CAS No. 2227741-44-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated and fluorinated aromatic ring and a chiral center, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The (3S) configuration of this compound ensures that it can be selectively used in asymmetric synthesis, leading to the production of enantiomerically pure compounds. This is essential for optimizing the therapeutic efficacy and minimizing potential side effects in drug development.

Recent studies have highlighted the potential applications of methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The bromine and fluorine substituents on the aromatic ring contribute to the compound's ability to form stable complexes with target proteins, enhancing its binding affinity and selectivity.

In addition to its role in drug discovery, methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate has been explored for its use in the development of diagnostic agents. The presence of the bromine atom allows for radiolabeling, which is essential for imaging techniques such as positron emission tomography (PET). This makes the compound a promising candidate for developing new imaging agents that can provide detailed insights into disease processes at the molecular level.

The synthetic route to methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate has been extensively studied and optimized. One common approach involves the reaction of 4-bromo-2-fluorobenzaldehyde with an appropriate chiral auxiliary followed by reduction and esterification steps. The use of chiral catalysts and ligands has been shown to significantly improve the yield and enantioselectivity of the final product. These advancements have made it possible to produce high-purity samples of this compound on both laboratory and industrial scales.

The physical and chemical properties of methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate have also been well-characterized. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification methods.

Safety considerations are an important aspect when handling methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood when necessary.

In conclusion, methyl (3S)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227741-44-6) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration in various scientific disciplines. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field of medicinal chemistry.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.